Cas no 1805478-60-7 (3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde)
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde
-
- Inchi: 1S/C7H4F3NO2/c8-6(9)5-4(13)1-3(2-12)11-7(5)10/h1-2,6H,(H,11,13)
- InChI Key: FQWDYRMJMWSXSR-UHFFFAOYSA-N
- SMILES: FC1=C(C(F)F)C(C=C(C=O)N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 320
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029036706-250mg |
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde |
1805478-60-7 | 95% | 250mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A029036706-500mg |
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde |
1805478-60-7 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029036706-1g |
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde |
1805478-60-7 | 95% | 1g |
$2,895.00 | 2022-04-01 |
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde
Research Briefing on 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde (CAS: 1805478-60-7)
3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde (CAS: 1805478-60-7) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of difluoromethyl and fluoro substituents, which enhance its potential for drug discovery applications. Recent studies have focused on optimizing its synthetic routes and exploring its reactivity in various medicinal chemistry contexts.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for pyridine-based kinase inhibitors. Researchers successfully incorporated this aldehyde into the scaffold of selective JAK3 inhibitors, achieving improved metabolic stability compared to previous generations of compounds. The electron-withdrawing effects of the difluoromethyl and fluoro groups were found to significantly influence the compound's reactivity in subsequent coupling reactions, enabling the formation of novel heterocyclic systems with potential therapeutic applications.
In synthetic chemistry advancements, a team from MIT developed an improved preparation method for 1805478-60-7, achieving a 72% overall yield through a four-step sequence from commercially available 2,6-difluoropyridine. Their approach, published in Organic Process Research & Development, featured a regioselective fluorination step followed by controlled difluoromethylation, addressing previous challenges in selectivity and yield. This optimized synthesis has important implications for scaling up production of this valuable intermediate.
Biological evaluations have revealed promising antimicrobial properties of derivatives containing this structural motif. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the 0.5-2 μg/mL range. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis through inhibition of key enzymes in the peptidoglycan synthesis pathway.
Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a collaboration between academic and industry researchers suggest that derivatives of 1805478-60-7 may have applications in neurodegenerative disease treatment, particularly as modulators of α-synuclein aggregation. These findings, while still in early stages, highlight the versatility of this chemical scaffold in addressing diverse medical challenges.
From a drug metabolism perspective, recent pharmacokinetic studies have shown that the difluoromethyl group in this compound contributes to favorable metabolic stability while maintaining sufficient solubility for oral bioavailability. This balance of properties makes it particularly valuable in lead optimization phases, where medicinal chemists seek to improve both potency and drug-like characteristics simultaneously.
As research continues, 3-(difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde is establishing itself as an important tool in modern medicinal chemistry. Its unique combination of synthetic accessibility and structural features that promote favorable drug properties positions it as a versatile intermediate for the development of next-generation therapeutics across multiple disease areas.
1805478-60-7 (3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)